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Compound of Interest

Compound Name: 2-Fluoro-4-nitrophenol

Cat. No.: B1220534

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-4-nitrophenol

This guide provides comprehensive safety and handling information for 2-Fluoro-4-
nitrophenol, intended for researchers, scientists, and professionals in drug development. It
outlines the material's hazards, proper handling and storage procedures, emergency response,
and detailed experimental protocols for safety assessment.

Chemical and Physical Properties

2-Fluoro-4-nitrophenol is a fluorinated aromatic compound. Its key properties are summarized
below.

Property Value Reference
CAS Number 403-19-0

Molecular Formula FCesH3(NO2)OH

Molecular Weight 157.10 g/mol

White to light yellow
Appearance

powder/crystal

Melting Point 120-122 °C
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Hazard Identification and Classification

2-Fluoro-4-nitrophenol is classified as a hazardous substance. The GHS classification is
provided below, outlining its primary health risks.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal 4 ]

skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye

Eye Irritation 2 L

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

(Source:[1])
Signal Word: Warning[1]
Hazard Pictograms:

lwsalt text

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks associated with
2-Fluoro-4-nitrophenol.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[1]

e Avoid the formation of dust and aerosols.[1]
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Use non-sparking tools to prevent ignition.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in handling areas.

Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
» Keep away from incompatible materials such as strong oxidizing agents.

o Store locked up.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 2-Fluoro-4-

nitrophenol:

Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.[1]
Chemical-resistant gloves (e.qg., nitrile rubber)

Skin Protection and a lab coat. For larger quantities or risk of
splashing, impervious clothing is recommended.
If dust or aerosols are generated, use a NIOSH-

Respiratory Protection approved particulate respirator (e.g., N95) or a

higher level of respiratory protection as needed.

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Emergency Procedures for Spills

In the event of a spill, follow these procedures to mitigate the hazard.

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.

Absorb: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a suitable, closed container for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontaminant.
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» Dispose: Dispose of the waste material in accordance with local, state, and federal
regulations.

Experimental Protocols for Safety Assessment

The following are summaries of standard OECD guidelines for assessing the skin and eye
irritation potential of a chemical like 2-Fluoro-4-nitrophenol.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

Objective: To determine the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) inflammatory changes to the skin.[2][3][4][5]

Methodology:
» Animal Model: The albino rabbit is the preferred species.[2][3]

o Test Substance Application: A single dose of 0.5 g of the solid test substance is applied to a
small area of clipped skin (approximately 6 cm?2).[2] The substance is moistened with a small
amount of water or a suitable vehicle to ensure good skin contact. The site is then covered
with a gauze patch and secured with tape.

e Exposure Duration: The standard exposure period is 4 hours.[2]

o Observation: After the exposure period, the patch is removed, and the skin is wiped to
remove any residual test substance.[2] The skin is then examined for erythema (redness)
and edema (swelling) at 1, 24, 48, and 72 hours after removal.[2] Observations may continue
for up to 14 days if the effects are not fully reversed.[2]

e Scoring: The severity of erythema and edema is scored on a scale of 0 (none) to 4 (severe).
The mean scores for each effect at the specified time points are calculated.

» Classification: The substance is classified as a skin irritant if it produces a mean score of >
2.3 for erythema/eschar or edema in at least 2 of 3 tested animals, or if the effects persist to
the end of the 14-day observation period.[2]

OECD Guideline 405: Acute Eye Irritation/Corrosion
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Objective: To determine the potential of a substance to produce irritation or corrosion in the
eye.[6][7][8]

Methodology:

Animal Model: The albino rabbit is the recommended species.[7]

Test Substance Application: A single dose of the test substance (0.1 g for solids) is instilled
into the conjunctival sac of one eye of the animal.[7] The other eye remains untreated and
serves as a control.[7]

Procedure: The eyelids are gently held together for about one second after application to
prevent loss of the material. The use of topical anesthetics and systemic analgesics is
recommended to minimize pain and distress.[7]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[7] The
degree of eye irritation is evaluated by scoring lesions of the cornea (opacity), iris, and
conjunctiva (redness and chemosis).

Scoring: Each of the three tissues is scored separately according to a standardized scale.

Classification: The scores are evaluated in conjunction with the nature and severity of the
lesions and their reversibility. A substance is classified based on the persistence and severity
of the ocular responses.

Visualized Workflows
Standard Handling Workflow
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Standard Handling Workflow for 2-Fluoro-4-nitrophenol
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Caption: Standard laboratory workflow for handling 2-Fluoro-4-nitrophenol.
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Emergency Spill Response

Emergency Spill Response for 2-Fluoro-4-nitrophenol
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Caption: Emergency response workflow for a 2-Fluoro-4-nitrophenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safety and handling precautions for 2-Fluoro-4-
nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220534+#safety-and-handling-precautions-for-2-
fluoro-4-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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